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Compound of Interest

Compound Name: N-Propylethylenediamine

Cat. No.: B094181 Get Quote

For Scientists, by a Scientist: A Deep Dive into the Safe Handling and Application of N-
Propylethylenediamine (CAS: 111-39-7)

This guide provides a detailed examination of N-Propylethylenediamine, a versatile diamine

building block utilized in various synthetic applications. As drug development professionals and

researchers, a thorough understanding of a compound's safety profile is not merely a

regulatory formality but the bedrock of responsible innovation and laboratory safety. This

document moves beyond a standard Safety Data Sheet (SDS) template to offer a causal and

integrated perspective on the hazards, handling protocols, and emergency procedures

associated with this flammable and irritant liquid.

Chemical Identity and Physicochemical Properties
N-Propylethylenediamine, also known as 2-Propylaminoethylamine, is a primary and

secondary amine with the linear formula CH₃CH₂CH₂NHCH₂CH₂NH₂.[1] Its structure, featuring

both a nucleophilic primary amine and a slightly less reactive secondary amine, along with a

short alkyl chain, dictates its physical properties and reactivity. It is a colorless to pale yellow

liquid that is soluble in water and organic solvents.[2]

Understanding its physical properties is the first step in risk assessment. The relatively low

flash point, for instance, is a direct consequence of its molecular weight and structure, making it

a flammable liquid that requires specific storage and handling protocols to mitigate fire risk.
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Table 1: Physicochemical Data of N-Propylethylenediamine

Property Value Source

CAS Number 111-39-7 [1]

Molecular Formula C₅H₁₄N₂ [3]

Molecular Weight 102.18 g/mol [1]

Appearance Clear, colorless liquid [3]

Boiling Point 147-150 °C (lit.) [1]

Density 0.829 g/mL at 25 °C (lit.) [1]

Flash Point 45 °C (113.0 °F) - closed cup [1]

Refractive Index n20/D 1.441 (lit.) [1]

Sensitivity Air Sensitive [3]

Hazard Identification and GHS Classification
N-Propylethylenediamine is classified under the Globally Harmonized System (GHS) as a

hazardous substance. The primary hazards are its flammability and its irritant effects on skin

and the respiratory system.[1][4] The causality is clear: as a volatile, low-molecular-weight

organic amine, it readily vaporizes, creating a flammable atmosphere, while its basic and

reactive amine groups can disrupt biological tissues upon contact.

Table 2: GHS Hazard Classification for N-Propylethylenediamine

Classification Code Description

Flammable liquids (Category

3)
H226 Flammable liquid and vapor

Skin irritation (Category 2) H315 Causes skin irritation

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335 May cause respiratory irritation
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Source: PubChem[4], Sigma-Aldrich[1]

The following diagram illustrates the GHS pictograms applicable to N-Propylethylenediamine
and their corresponding meanings, providing an immediate visual reference for the primary

hazards.

H226:
Flammable liquid

and vapor

H315: Causes skin irritation
H335: May cause respiratory

irritation

Click to download full resolution via product page

Caption: GHS Hazard Pictograms for N-Propylethylenediamine.

Exposure Control and Personal Protective
Equipment (PPE)
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A multi-layered approach to exposure control is critical, prioritizing engineering controls,

followed by administrative controls, and finally, personal protective equipment.

Engineering Controls: All work with N-Propylethylenediamine should be conducted in a

well-ventilated area. A certified chemical fume hood is mandatory for any procedure that may

generate vapors, such as heating, agitation, or transfer of large quantities.[5] Ensure that an

eyewash station and a safety shower are readily accessible and tested regularly.[6]

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for all tasks involving this chemical. Limit the quantity of the chemical in the work area to the

minimum required for the procedure. Ensure all personnel are trained on the specific

hazards and the contents of this guide.

Personal Protective Equipment (PPE): The final barrier between the researcher and the

chemical, PPE must be selected based on a thorough risk assessment.

Eye Protection: Chemical splash goggles are required at all times. A face shield should be

worn over goggles when there is a significant risk of splashing, such as during bulk

transfers or reactions under pressure.[7]

Hand Protection: Chemical-resistant gloves are mandatory. While specific breakthrough

time data for N-Propylethylenediamine is not readily available, gloves made of nitrile

rubber are a common choice for general protection against amines and offer good splash

resistance.[7][8] For prolonged contact or immersion, heavier-duty gloves such as butyl or

neoprene should be considered. Always inspect gloves for tears or degradation before use

and replace them immediately after contamination.[5]

Skin and Body Protection: A flame-resistant lab coat should be worn and kept fully

buttoned. Long pants and closed-toe shoes are required. For large-scale operations,

additional chemical-resistant aprons or coveralls may be necessary.

Respiratory Protection: If engineering controls cannot maintain exposure below acceptable

limits, or during emergency situations, respiratory protection is required. A full-face

respirator with a multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridge is recommended.[1][9] A quantitative fit test is essential to ensure a proper seal

for tight-fitting respirators.[9]
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The following workflow provides a logical process for assessing risk and determining

appropriate controls when planning an experiment with N-Propylethylenediamine.

Phase 1: Planning & Assessment

Phase 2: Control Implementation

Identify Task:
- Quantity Used

- Process Conditions
(Temp, Pressure, Agitation)

Review Hazards:
- Flammability (H226)
- Skin Irritation (H315)

- Respiratory Irritation (H335)

Assess Exposure Potential:
- Vapor Generation?
- Splash/Spill Risk?

Select Engineering Controls:
- Chemical Fume Hood?

- Ventilation Rate?

High Vapor/Aerosol
Potential

Determine PPE Requirements:
- Goggles/Face Shield
- Specific Glove Type
- Respirator Needed?

Splash
Potential

Define Administrative Controls:
- SOP in Place?

- Restricted Access?

Proceed with Experiment

All Controls Implemented

STOP & Re-evaluate

Controls Inadequate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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